Cas no 1187933-54-5 (1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline)

• Product Name: 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline
• CAS No: 1187933-54-5
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• MDL: MFCD12913851
• CID: 2604135
• PubChem ID: 84819744
• Update Time: 2025-06-08

1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline Chemical and Physical Properties

Names and Identifiers

• 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline
• tert-butyl 6-amino-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate
• tert-Butyl6-amino-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate
• F94115
• TERT-BUTYL 6-AMINO-4,4-DIMETHYL-2,3-DIHYDROQUINOLINE-1-CARBOXYLATE
• tert-butyl 6-amino-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 1187933-54-5
• SCHEMBL21750795
• CS-0340087
• MFCD12913851
• DB-433627
• SB31582

• MDL： MFCD12913851
• Inchi： 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-9-8-16(4,5)12-10-11(17)6-7-13(12)18/h6-7,10H,8-9,17H2,1-5H3
• InChI Key： KVPSSEZRIDVILP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC(=CC=2C(C)(C)CC1)N)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline

Comprehensive Overview of 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline (CAS No. 1187933-54-5)

1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline (CAS No. 1187933-54-5) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the quinoline derivatives family, known for their versatile applications in drug discovery and material science. The presence of the Boc (tert-butoxycarbonyl) protecting group enhances its stability, making it a preferred choice for peptide synthesis and medicinal chemistry applications.

In recent years, the demand for 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline has surged due to its role in developing small molecule inhibitors and biologically active compounds. Researchers are particularly interested in its potential for targeting enzyme modulation and receptor binding, aligning with the growing trend of precision medicine. The compound's unique 4,4-dimethyl-3,4-dihydro-2H-quinoline scaffold offers structural advantages for designing novel therapeutics, especially in oncology and neurology.

The synthesis of CAS No. 1187933-54-5 involves multi-step organic reactions, including Boc protection and selective amination, which are critical for achieving high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its chemical identity and purity. This rigorous quality control ensures its suitability for high-throughput screening (HTS) and structure-activity relationship (SAR) studies, which are pivotal in modern drug discovery pipelines.

From an industrial perspective, 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline is gaining traction as a building block for heterocyclic chemistry. Its compatibility with cross-coupling reactions and catalytic hydrogenation makes it valuable for constructing complex molecular architectures. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the needs of biotech startups and pharmaceutical giants alike.

Environmental and safety considerations are also paramount when handling CAS No. 1187933-54-5. While it is not classified as hazardous, proper laboratory practices such as using personal protective equipment (PPE) and fume hoods are recommended. The compound's storage conditions typically involve refrigeration under inert atmospheres to prevent degradation, a topic frequently searched by laboratory technicians and process chemists.

In the context of AI-driven drug discovery, 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline has emerged as a data-rich compound for machine learning models. Its well-documented physicochemical properties and reactivity profiles enable predictive algorithms to optimize synthetic routes and biological activity. This synergy between computational chemistry and experimental validation underscores its relevance in the era of digital transformation in life sciences.

For academic researchers, CAS No. 1187933-54-5 serves as a model substrate for studying ring transformations and nitrogen-containing heterocycles. Publications featuring this compound often explore its crystallographic data and conformational analysis, contributing to the broader understanding of molecular interactions. These studies are frequently cited in grant proposals and patent applications, reflecting its intellectual property potential.

Market trends indicate a steady growth in the availability of 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline through online chemical databases and specialty suppliers. Pricing strategies often reflect its batch purity and scalability, with bulk purchases attracting discounts. End-users frequently search for technical datasheets and COA (Certificate of Analysis) to ensure compliance with their project specifications.

Looking ahead, the versatility of 1-Boc-6-amino-4,4-dimethyl-3,4-dihydro-2H-quinoline positions it as a key intermediate for next-generation therapeutics. Innovations in green chemistry may further enhance its synthetic accessibility, reducing reliance on toxic reagents. As the scientific community continues to unravel its potential, this compound is poised to remain a cornerstone in innovative research and industrial applications.